Cas no 2228660-32-8 (tert-butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate)

Technical Introduction: tert-Butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate is a specialized carbamate-protected pyrimidine derivative featuring a 4-methylpiperidin-4-yloxy substituent. This compound is of interest in pharmaceutical and medicinal chemistry due to its structural versatility, serving as a key intermediate in the synthesis of biologically active molecules. The tert-butyl carbamate (Boc) group provides stability and selective deprotection capabilities, facilitating further functionalization. The 4-methylpiperidine moiety enhances solubility and potential binding affinity in target interactions. Its well-defined reactivity makes it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or other therapeutic agents. The compound’s purity and synthetic accessibility support its utility in rigorous research settings.
tert-butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate structure
2228660-32-8 structure
Product Name:tert-butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate
CAS No:2228660-32-8
MF:C15H24N4O3
MW:308.376063346863
CID:6313959
PubChem ID:165622617
Update Time:2025-11-01

tert-butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate
    • 2228660-32-8
    • EN300-1882117
    • tert-butyl N-{5-[(4-methylpiperidin-4-yl)oxy]pyrimidin-2-yl}carbamate
    • Inchi: 1S/C15H24N4O3/c1-14(2,3)22-13(20)19-12-17-9-11(10-18-12)21-15(4)5-7-16-8-6-15/h9-10,16H,5-8H2,1-4H3,(H,17,18,19,20)
    • InChI Key: QKNMEJLVVKQSIE-UHFFFAOYSA-N
    • SMILES: O(C1=CN=C(NC(=O)OC(C)(C)C)N=C1)C1(C)CCNCC1

Computed Properties

  • Exact Mass: 308.18484064g/mol
  • Monoisotopic Mass: 308.18484064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 85.4Ų

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Additional information on tert-butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate

tert-butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate (CAS No. 2228660-32-8): A Comprehensive Overview

In the realm of pharmaceutical and organic chemistry, tert-butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate (CAS No. 2228660-32-8) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrimidine and piperidine moieties, is widely studied for its potential applications in drug discovery and development. Researchers and industry professionals are increasingly focusing on its synthesis, properties, and utility in medicinal chemistry, making it a hot topic in scientific discussions.

The tert-butyl carbamate group in this compound plays a pivotal role in its stability and reactivity, which is crucial for its use as an intermediate in the synthesis of more complex molecules. The presence of the 4-methylpiperidin-4-yl moiety further enhances its versatility, allowing it to interact with various biological targets. This dual functionality makes CAS No. 2228660-32-8 a valuable candidate for exploring new therapeutic avenues, particularly in the fields of kinase inhibitors and central nervous system (CNS) drugs.

Recent trends in AI-driven drug discovery and computational chemistry have brought compounds like tert-butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate into the spotlight. Scientists are leveraging machine learning algorithms to predict its binding affinities and optimize its molecular structure for enhanced efficacy. This aligns with the growing demand for precision medicine and targeted therapies, where such intermediates serve as building blocks for innovative treatments.

From a synthetic perspective, the compound's oxypyrimidin-2-yl scaffold is particularly noteworthy. It offers a robust platform for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is highly sought after in combinatorial chemistry and high-throughput screening, where rapid iteration and optimization are key to identifying lead compounds. The CAS No. 2228660-32-8 thus represents a critical stepping stone in the drug development pipeline.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring sustainable synthesis routes to minimize waste and reduce the use of hazardous reagents. This aligns with the broader industry shift toward eco-friendly pharmaceutical manufacturing, a topic that resonates strongly with stakeholders across academia and industry.

In summary, tert-butyl N-{5-(4-methylpiperidin-4-yl)oxypyrimidin-2-yl}carbamate (CAS No. 2228660-32-8) is a multifaceted compound with immense potential in modern chemistry and drug development. Its structural features, combined with its applicability in cutting-edge research areas, make it a subject of enduring interest. As the scientific community continues to unravel its possibilities, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.

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